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Compound of Interest

Compound Name: 3-Ethyl-4,6-dimethyloctane

Cat. No.: B14544367

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-4,6-dimethyloctane is a branched-chain alkane with the molecular formula C12H26.
While not as extensively studied as some other hydrocarbons, its presence in certain natural
contexts and the broader biological activities of related branched alkanes make it a molecule of
interest. This technical guide provides a comprehensive overview of the current knowledge
surrounding 3-Ethyl-4,6-dimethyloctane and its isomers, with a focus on its physicochemical
properties, identification, and potential biological relevance.

Physicochemical Properties

Quantitative data for 3-Ethyl-4,6-dimethyloctane and its biologically relevant isomer, 3-ethyl-
2,7-dimethyloctane, are summarized below. These properties are critical for analytical method
development and for understanding the molecule's behavior in biological systems.
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3-Ethyl-4,6- 3-ethyl-2,7-
Property . . Source
dimethyloctane dimethyloctane
Molecular Formula C12H26 C12H26 [1]
Molecular Weight 170.33 g/mol 170.33 g/mol [1]
CAS Number 62183-66-8 62183-55-5 [1]
Boiling Point Not available 196°C (Predicted) [2]
Melting Point Not available -50.8°C (Estimated) [2]
) ] 0.7546 g/cm3
Density Not available ) [2]
(Predicted)
LogP 5.8 (Predicted) 4.49 (Predicted) [11[3]
Refractive Index Not available 1.4229 (Predicted) [2]
Kovats Retention ) 1180 (Semi-standard
Not available [1]
Index non-polar)

Natural Occurrence and Biological Significance

While the discovery of 3-Ethyl-4,6-dimethyloctane itself is not well-documented in the
scientific literature, a closely related isomer, 3-ethyl-2,7-dimethyloctane, has been identified as
a significant biological molecule.

Mouse Pheromone

3-ethyl-2,7-dimethyloctane has been identified as a testosterone-dependent urinary sex
pheromone in male mice (Mus musculus).[4][5] Its production is under the control of androgen,
and it is absent in the urine of castrated males but reappears after testosterone treatment.[4]
This compound is believed to act as a releaser pheromone, attracting females and playing a
role in reproductive signaling.[4]

Plant Volatile

Branched-chain alkanes are also found as components of plant volatile organic compounds
(VOCs). While 3-Ethyl-4,6-dimethyloctane has not been specifically identified, related
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compounds have been detected in the essential oil of plants such as Agathis borneensis. The
analysis of these compounds is crucial for understanding plant-insect interactions and for the
discovery of new bioactive molecules.

Experimental Protocols
Identification of Branched-Chain Alkanes from Natural
Sources (e.g., Plant VOCs)

This protocol describes a general method for the collection and analysis of volatile organic
compounds from plant headspace using gas chromatography-mass spectrometry (GC-MS).

1. Sample Collection (Headspace Solid-Phase Microextraction - HS-SPME):

e Enclose the plant material (e.g., leaves, flowers) in a sealed, inert chamber (e.g., a glass
desiccator).

e Expose a solid-phase microextraction (SPME) fiber with a suitable coating (e.qg.,
Polydimethylsiloxane/Divinylbenzene - PDMS/DVB) to the headspace of the chamber for a
defined period (e.g., 30-60 minutes) to allow for the adsorption of volatile compounds.

e The sampling time and temperature should be optimized based on the plant species and the
volatility of the target analytes.

2. GC-MS Analysis:

« Injector: Insert the SPME fiber into the heated injection port of the gas chromatograph for
thermal desorption of the analytes.

e Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 pm film
thickness) suitable for separating volatile hydrocarbons.

e Oven Temperature Program:
o Initial temperature: 40°C, hold for 2 minutes.

o Ramp: 5°C/min to 200°C.
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o Hold: 2 minutes at 200°C.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e Mass Spectrometer:

o lonization Mode: Electron lonization (EIl) at 70 eV.

o Mass Range: m/z 40-400.

o lon Source Temperature: 230°C.
3. Data Analysis:

« ldentify the compounds by comparing their mass spectra with reference spectra in a
database (e.g., NIST/Wiley library) and by comparing their retention indices with literature
values.[1]

Hypothetical Synthesis of 3-Ethyl-4,6-dimethyloctane

While a specific synthesis for 3-Ethyl-4,6-dimethyloctane is not readily available in the
literature, a plausible route can be devised based on standard organic chemistry reactions for
the formation of branched alkanes. A Grignard reaction followed by dehydration and
hydrogenation is a common strategy.

Step 1: Grignard Reaction

e React 2-bromobutane with magnesium turnings in anhydrous diethyl ether to form the
Grignard reagent, sec-butylmagnesium bromide.

» In a separate flask, react the Grignard reagent with 4-methyl-2-hexanone. This will result in
the formation of the tertiary alcohol, 3-ethyl-4,6-dimethyloctan-3-ol, after acidic workup.

Step 2: Dehydration

» Treat the resulting alcohol with a strong acid, such as sulfuric acid or phosphoric acid, and
heat to induce dehydration. This will produce a mixture of isomeric alkenes.
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Step 3: Hydrogenation

e Subject the alkene mixture to catalytic hydrogenation using a catalyst such as palladium on
carbon (Pd/C) under a hydrogen atmosphere. This will reduce the double bonds to yield the
saturated alkane, 3-Ethyl-4,6-dimethyloctane.

Purification: The final product would require purification, likely through fractional distillation, to
separate it from any remaining starting materials or byproducts.

Signaling Pathways and Biological Effects
(Hypothetical)

Specific signaling pathways for 3-Ethyl-4,6-dimethyloctane have not been elucidated.
However, long-chain branched alkanes are known to interact with biological systems, primarily
due to their lipophilic nature.

Membrane Interactions: Their high hydrophobicity allows them to partition into lipid bilayers,
potentially altering membrane fluidity and the function of membrane-bound proteins. This non-
specific mechanism could influence various cellular processes.

Pheromonal Signaling: In the case of 3-ethyl-2,7-dimethyloctane, it is detected by the
vomeronasal organ in mice, which is responsible for sensing pheromones.[5] This initiates a
signal transduction cascade that ultimately leads to a behavioral response in the receiving
animal. The exact receptors and downstream signaling molecules are a subject of ongoing
research.

Metabolism: While generally considered to be relatively inert, long-chain alkanes can be
metabolized by cytochrome P450 enzymes in some organisms, leading to the formation of
alcohols and fatty acids.[6]

Visualizations
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Caption: Workflow for the identification of volatile branched alkanes.
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Caption: Hypothetical synthesis pathway for 3-Ethyl-4,6-dimethyloctane.
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Caption: Hypothetical pheromone signaling pathway.
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Conclusion

3-Ethyl-4,6-dimethyloctane and its isomers represent an interesting area for further research.
While the specific discovery and synthesis of 3-Ethyl-4,6-dimethyloctane are not well-
documented, the established biological role of 3-ethyl-2,7-dimethyloctane as a mouse
pheromone highlights the potential for these branched alkanes to have significant biological
activity. The experimental protocols and hypothetical pathways provided in this guide offer a
foundation for researchers to explore the synthesis, identification, and biological function of this
class of molecules. Further investigation is warranted to fully elucidate their roles in chemical
ecology and to explore their potential applications in areas such as pest management and as
novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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